Cas no 55699-12-2 (4-tert-Butyl-2,6-dimethyl-3-hydroxyphenylacetic Acid)

• Product name: 4-tert-Butyl-2,6-dimethyl-3-hydroxyphenylacetic Acid
• CAS No: 55699-12-2
• MF: C₁₄H₂₀O₃
• MW: 236.3068
• CID: 1062057
• PubChem ID: 20345905

4-tert-Butyl-2,6-dimethyl-3-hydroxyphenylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 4-tert-Butyl-2,6-dimethyl-3-hydroxyphenylacetic Acid
• 2-(4-tert-Butyl-3-hydroxy-2,6-dimethylphenyl)acetic acid
• [4-(1,1-Dimethylethyl)-3-hydroxy-2,6-dimethylphenyl]acetic Acid
• DB-316775
• 55699-12-2
• 4-tert.-Butyl- 2,6-dimethyl-3-hydroxyphenylacetic acid
• Benzeneacetic acid, 4-(1,1-dimethylethyl)-3-hydroxy-2,6-dimethyl-
• SZKABAZTVCKJNT-UHFFFAOYSA-N
• SCHEMBL11315628
• Oxymetazoline Hydrochloride Imp. D (EP); Oxymetazoline Imp. D (EP); [4-(1,1-Dimethylethyl)-3-hydroxy-2,6-dimethylphenyl]acetic Acid; Oxymetazoline Hydrochloride Impurity D; Oxymetazoline Impurity D
• 4-tert.-Butyl-2,6-dimethyl-3-hydroxyphenylacetic acid
• 2-(4-(tert-Butyl)-3-hydroxy-2,6-dimethylphenyl)aceticacid
• 4-t-butyl-2,6-dimethyl-3-hydroxyphenyl acetic acid
• 2-(4-(tert-Butyl)-3-hydroxy-2,6-dimethylphenyl)acetic acid

• MDL： MFCD11100006
• Inchi： InChI=1S/C14H20O3/c1-8-6-11(14(3,4)5)13(17)9(2)10(8)7-12(15)16/h6,17H,7H2,1-5H3,(H,15,16)
• InChI Key： SZKABAZTVCKJNT-UHFFFAOYSA-N
• SMILES： CC1=C(CC(=O)O)C(=C(C(=C1)C(C)(C)C)O)C

Computed Properties

• Exact Mass: 236.14124450g/mol
• Monoisotopic Mass: 236.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų
• XLogP3: 3.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes Xylenols

Additional information on 4-tert-Butyl-2,6-dimethyl-3-hydroxyphenylacetic Acid

Introduction to 4-tert-Butyl-2,6-dimethyl-3-hydroxyphenylacetic Acid (CAS No. 55699-12-2)

4-tert-Butyl-2,6-dimethyl-3-hydroxyphenylacetic Acid (CAS No. 55699-12-2) is a versatile organic compound with a wide range of applications in the fields of pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique structural features, which include a tert-butyl group, two methyl groups, and a hydroxyl group attached to the phenyl ring. These functional groups contribute to its chemical stability and reactivity, making it an important intermediate in various synthetic pathways.

The molecular formula of 4-tert-Butyl-2,6-dimethyl-3-hydroxyphenylacetic Acid is C₁₄H₂₀O₃, and its molecular weight is 236.30 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and acetone. Its physical and chemical properties make it suitable for use in a variety of laboratory and industrial processes.

In the pharmaceutical industry, 4-tert-Butyl-2,6-dimethyl-3-hydroxyphenylacetic Acid has gained attention due to its potential as a precursor for the synthesis of bioactive compounds. Recent studies have explored its role in the development of anti-inflammatory agents and antioxidants. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibit significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The hydroxyl group in 4-tert-Butyl-2,6-dimethyl-3-hydroxyphenylacetic Acid can undergo various chemical reactions, including esterification, etherification, and oxidation. These reactions enable the synthesis of a diverse array of derivatives with tailored properties for specific applications. For example, esterification with different alcohols can produce compounds with improved solubility and bioavailability, making them suitable for drug delivery systems.

In addition to its pharmaceutical applications, 4-tert-Butyl-2,6-dimethyl-3-hydroxyphenylacetic Acid is also used in the synthesis of advanced materials. Its ability to form stable complexes with metal ions has led to its use in the preparation of metalorganic frameworks (MOFs) and coordination polymers. These materials have potential applications in gas storage, catalysis, and sensing technologies.

The tert-butyl group in 4-tert-Butyl-2,6-dimethyl-3-hydroxyphenylacetic Acid provides steric hindrance that can influence the reactivity and selectivity of chemical reactions involving this compound. This feature is particularly useful in asymmetric synthesis, where precise control over stereochemistry is crucial for the production of enantiomerically pure compounds. Recent research has focused on developing efficient catalytic systems that can selectively functionalize this compound to produce valuable chiral intermediates.

Safety considerations are an important aspect when handling 4-tert-Butyl-2,6-dimethyl-3-hydroxyphenylacetic Acid. While it is generally considered safe for laboratory use under proper conditions, it is essential to follow standard safety protocols to prevent exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling.

In conclusion, 4-tert-Butyl-2,6-dimethyl-3-hydroxyphenylacetic Acid (CAS No. 55699-12-2) is a multifunctional compound with significant potential in various scientific and industrial applications. Its unique structural features and chemical properties make it an important intermediate in the synthesis of bioactive compounds and advanced materials. Ongoing research continues to uncover new uses for this compound, further highlighting its importance in modern chemistry.